9-{2-[2-(4-chloro-2,6-dimethylphenoxy)ethoxy]ethyl}-9H-carbazole

• IUPAC Name: 9-[2-[2-(4-chloro-2,6-dimethylphenoxy)ethoxy]ethyl]carbazole
• InChI: InChI=1S/C24H24ClNO2/c1-17-15-19(25)16-18(2)24(17)28-14-13-27-12-11-26-22-9-5-3-7-20(22)21-8-4-6-10-23(21)26/h3-10,15-16H,11-14H2,1-2H3
• InChI Key: HLINUBUGYYLBJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCCOCCN2C3=CC=CC=C3C4=CC=CC=C42)C)Cl
• Molecular Formula: C24H24ClNO2
• Molecular Weight: 393.9 g/mol

Description

The compound “9-{2-[2-(4-chloro-2,6-dimethylphenoxy)ethoxy]ethyl}-9H-carbazole” is a complex organic molecule. It contains a carbazole group, which is a tricyclic compound consisting of two benzene rings fused on either side of a pyrrole ring. Attached to this carbazole group is a chain containing an ether linkage and a phenoxy group, which itself has a chloro and two methyl groups attached.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the carbazole core, followed by the addition of the ether and phenoxy groups. The exact methods would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The carbazole group would contribute significant aromatic character to the molecule, while the ether and phenoxy groups would likely introduce polar characteristics.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The carbazole group is known to undergo electrophilic substitution reactions, while the ether and phenoxy groups could potentially undergo reactions involving the breaking of the C-O bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any impurities. Some general predictions can be made based on its structure: it would likely be a solid at room temperature, and due to the presence of multiple aromatic rings, it would likely be relatively stable and resistant to decomposition.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on the specific biological target. If it’s intended for use in a material or chemical process, its mechanism would depend on the specific reactions involved.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and performance in various tests. It could potentially be used in a variety of fields, including pharmaceuticals, materials science, or chemical synthesis, among others.